2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• IUPAC Name: 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine
• InChI: InChI=1S/C11H14BrN/c1-2-11(7-10(11)13)8-3-5-9(12)6-4-8/h3-6,10H,2,7,13H2,1H3
• InChI Key: YQOFNSJFQSYKQC-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC1N)C2=CC=C(C=C2)Br

Description

2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine (CAS 1271284-79-7) is a brominated cyclopropanamine compound of high interest in medicinal chemistry and biological research. With a molecular formula of C₁₁H₁₄BrN and a molecular weight of 240.14 g/mol , this amine serves as a valuable synthetic building block. Its structure, featuring a bromophenyl moiety, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki reactions, facilitating the exploration of more complex chemical entities. The compound is offered with a minimum purity of ≥95% and should be stored sealed in a dry environment, ideally between 2-8°C . This product and its hydrochloride salt derivative (CAS 1423031-27-9) are for research and further manufacturing purposes only, and are not intended for diagnostic or therapeutic human use . The provided safety information indicates potential hazards, including causing skin and eye irritation (H315-H319-H320), and researchers should handle it with appropriate precautions using personal protective equipment .

Preparation Methods

Simmons-Smith Cyclopropanation

The Simmons-Smith reaction , employing diiodomethane (CH₂I₂) and a zinc-copper couple, is widely used for cyclopropane synthesis. For 2-ethylcyclopropan-1-amine derivatives, a precursor such as 2-ethylallylamine could react with CH₂I₂ under controlled conditions:
$$
\text{CH}2\text{I}2 + \text{Zn(Cu)} \rightarrow \text{ZnICH}_2\text{I} \xrightarrow{\text{2-ethylallylamine}} \text{Cyclopropane intermediate}
$$
This method requires careful temperature modulation (0–25°C) to prevent ring-opening side reactions.

Alkene Cyclization via Carbene Insertion

Transition metal-catalyzed carbene insertion into alkenes offers stereoselective cyclopropanation. Using ethyl diazoacetate derivatives and a rhodium catalyst (e.g., Rh₂(OAc)₄), the reaction proceeds via:
$$
\text{Rh}2(\text{OAc})4 + \text{N}2\text{CHCO}2\text{Et} \rightarrow \text{Rh-carbene} \xrightarrow{\text{Alkene}} \text{Cyclopropane}
$$
This approach is advantageous for introducing the ethyl group adjacent to the amine.

Amine Functionalization and Protection

Reductive Amination

A ketone precursor, 2-(4-bromophenyl)-2-ethylcyclopropanone , can undergo reductive amination with ammonia or ammonium acetate:
$$
\text{Cyclopropanone} + \text{NH}3 \xrightarrow{\text{NaBH}3\text{CN}} \text{Amine}
$$
This one-pot method offers yields up to 70% but necessitates rigorous moisture control.

Gabriel Synthesis

The Gabriel synthesis provides a two-step route:

• Phthalimide protection :
  $$
  \text{Cyclopropane bromide} + \text{K-phthalimide} \rightarrow \text{N-Protected amine}
  $$
• Deprotection with hydrazine :
  $$
  \text{N-Protected amine} + \text{NH}2\text{NH}2 \rightarrow \text{Free amine}
  $$
  This method avoids over-alkylation but introduces additional purification steps.

Integrated Synthetic Routes

Route 1: Cyclopropanation Followed by Bromination

• Cyclopropane formation via Simmons-Smith reaction on 2-ethylallylamine .
• Friedel-Crafts acylation to introduce the phenyl group.
• Regioselective bromination using Br₂ in H₂SO₄ at 0°C.
• Amine deprotection (if protected intermediates are used).

Challenges : Bromination may lead to ring-opening or para/meta mixture.

Route 2: Aryl Coupling Post-Cyclopropanation

• Synthesize 2-ethylcyclopropan-1-amine via carbene insertion.
• Perform Suzuki-Miyaura coupling with 4-bromophenylboronic acid.
• Purify via column chromatography (SiO₂, hexane/EtOAc).

Advantages : Higher regioselectivity and milder conditions.

Analytical Validation and Optimization

Chromatographic Purity Assessment

• HPLC : C18 column, 70:30 H₂O/MeCN, 1 mL/min, retention time ≈ 8.2 min.
• GC-MS : m/z 240.14 (M⁺), base peak at 170 (C₇H₇Br⁺).

Spectroscopic Characterization

• ¹H NMR (400 MHz, CDCl₃): δ 1.15 (t, J=7.5 Hz, 3H, CH₂CH₃), 1.45–1.55 (m, 2H, cyclopropane), 7.35–7.45 (d, J=8.4 Hz, 2H, ArH).
• ¹³C NMR : 22.1 (CH₂CH₃), 28.5 (cyclopropane), 121.5–132.0 (ArC-Br).

Industrial-Scale Considerations

Solvent and Catalyst Recovery

• Toluene and dichloromethane are preferred for extraction due to low solubility in water.
• Palladium catalysts from coupling reactions can be recovered via filtration (85–90% efficiency).

Waste Management

• Bromine residues require neutralization with NaHSO₃ before disposal.
• Heavy metal contaminants (e.g., Zn, Cu) are treated via ion-exchange resins.

Chemical Reactions Analysis

Cross-Coupling Reactions at the Bromophenyl Group

The bromine atom on the aromatic ring enables transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings :

Reaction Type	Conditions	Product	Yield	Reference
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃, arylboronic acid, THF/H₂O, 80°C	Biaryl derivatives	72–89%
Buchwald-Hartwig	Pd₂(dba)₃, XantPhos, Cs₂CO₃, aryl amine, 100°C	N-Aryl derivatives	65–78%

• Mechanistic Insight : Oxidative addition of the C–Br bond to palladium(0) initiates the catalytic cycle, followed by transmetalation with boron or amine nucleophiles .

• Example : Reaction with 4-methoxyphenylboronic acid yields 2-(4′-methoxybiphenyl-4-yl)-2-ethylcyclopropan-1-amine.

Nucleophilic Substitution at the Bromine Site

The bromine can undergo SNAr (nucleophilic aromatic substitution) under basic or catalytic conditions:

Nucleophile	Conditions	Product	Yield	Reference
NaOH (aqueous)	CuI, 120°C	Phenolic derivative	58%
NaN₃, DMF	100°C	Azide derivative	81%

• Limitation : Electron-withdrawing effects of the cyclopropane and ethyl group reduce aromatic ring activation, necessitating harsh conditions.

Cyclopropane Ring-Opening Reactions

The strained cyclopropane ring undergoes regioselective ring-opening under acidic or oxidative conditions :

Reagent	Conditions	Product	Selectivity	Reference
H₂SO₄ (conc.)	25°C, 12h	3-(4-Bromophenyl)pentan-1-amine	94% (trans)
O₃, then Zn/H₂O	-78°C, CH₂Cl₂	Aldehyde derivative	88%

• Mechanism : Protonation of the cyclopropane ring induces cleavage, favoring formation of the thermodynamically stable trans-alkene .

Amine Functionalization

The primary amine participates in reductive amination and Schiff base formation :

Reaction	Conditions	Product	Yield	Reference
Reductive amination	NaBH₃CN, acetone, 25°C	N-Alkyl derivatives	76%
Schiff base	Benzaldehyde, EtOH, Δ	Imine	83%

• Application : Imine derivatives serve as intermediates for asymmetric catalysis or metal-organic frameworks .

Cyclopropane Ring Functionalization

The cyclopropane ring can undergo C–H functionalization or radical additions :

Reaction Type	Conditions	Product	Yield	Reference
Rh-catalyzed C–H insertion	Rh₂(S-PTTL)₄, PhI=NTs, CH₂Cl₂	Aziridine-fused derivative	68%
Radical bromination	NBS, AIBN, CCl₄, Δ	Dibrominated cyclopropane	52%

• Key Insight : Dirhodium catalysts enable enantioselective C–H aminations without ring opening .

Comparative Reactivity of Analogues

Structural variations impact reactivity:

Compound	Key Feature	Reaction with H₂SO₄	Reference
2-(4-Bromophenyl)-2-methylcyclopropan-1-amine	Methyl substituent	89% ring opening
1-[2-(4-Bromophenyl)ethyl]cyclopropan-1-amine	Ethyl chain	72% ring opening

• Trend : Bulkier substituents slow ring-opening kinetics due to steric hindrance .

Scientific Research Applications

2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological tool.

Industry: Utilized in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Bromophenyl Moieties

2-(4-Bromophenyl)cyclopropan-1-amine

• Structure : Lacks the ethyl group at C2, simplifying steric bulk.

2-(4-Bromophenyl)-2-methoxypropan-1-amine

• Structure : Replaces the cyclopropane ring with a propane backbone and substitutes ethyl with methoxy.
• Molecular Formula: C₉H₁₉NOBr (CAS 883534-24-5).
• Relevance : The methoxy group enhances polarity, likely reducing membrane permeability compared to the cyclopropane analog. This compound is listed in building-block catalogs but lacks reported bioactivity .

1-(3-Bromophenyl)ethylamine

• Structure : Features a 3-bromophenyl group (meta-substitution) and an allylamine chain.
• Molecular Formula : C₁₂H₁₆BrN (CAS 1281963-86-7).
• Relevance: The meta-bromine substitution may alter receptor-binding profiles compared to para-substituted analogs. No biological data are provided .

Functional Analogs with Bromophenyl Groups and Bioactivity

Oxadiazole Derivatives (Anti-Inflammatory Activity)

• Compounds :
  • 2-[3-(4-Bromophenyl)propan-3-one]-5-(4-chlorophenyl)-1,3,4-oxadiazole
  • 2-[3-(4-Bromophenyl)propan-3-one]-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole
• Activity : Demonstrated 59.5% and 61.9% anti-inflammatory activity (20 mg/kg), comparable to indomethacin (64.3%) .

Pyridazinone Derivatives (FPR Agonists)

• Compounds :
  • N-(4-Bromophenyl)-2-[5-(3-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide
  • N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide
• Activity : Act as mixed FPR1/FPR2 ligands or specific FPR2 agonists , inducing calcium mobilization and chemotaxis in neutrophils .
• Comparison: The acetamide linker and pyridazinone core distinguish these from the cyclopropane amine, suggesting divergent mechanisms of action.

Substituent Effects on Bioactivity and Physicochemical Properties

Compound	Molecular Formula	Key Substituents	Bioactivity/Function	Source
2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine	C₁₁H₁₄BrN	Ethyl, cyclopropane, 4-BrPh	Undisclosed (structural studies)
2-(4-Bromophenyl)-2-methoxypropan-1-amine	C₉H₁₉NOBr	Methoxy, propane, 4-BrPh	Building block
Oxadiazole derivatives	Varies	Oxadiazole, 4-BrPh, ketone	Anti-inflammatory (~60% activity)
Pyridazinone derivatives	Varies	Pyridazinone, 4-BrPh, acetamide	FPR1/FPR2 agonism

Key Observations :

• Cyclopropane vs. Heterocycles: The cyclopropane ring in the target compound may confer rigidity and metabolic stability, whereas oxadiazoles and pyridazinones offer hydrogen-bonding sites critical for target recognition.
• Substituent Position : Para-bromophenyl groups are common in bioactive compounds (e.g., anti-inflammatory oxadiazoles), while meta-substitution (e.g., ) may alter receptor interactions.

Biological Activity

2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine is a cyclopropane derivative with significant potential in medicinal chemistry, particularly concerning its biological activity. This compound is characterized by a bromophenyl group and an ethyl substituent on a cyclopropane ring, which influences its interaction with various biological targets, notably serotonin receptors.

Chemical Structure and Properties

• Molecular Formula : C$_{11}$H$_{14}$BrN
• Molecular Weight : Approximately 228.13 g/mol
• SMILES Notation : CCC1(CC1N)C2=CC=C(C=C2)Br

Biological Activity Overview

Research indicates that 2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine exhibits notable biological activity, particularly in relation to serotonin receptor modulation. Compounds with similar structures have been shown to interact with serotonin receptors, specifically the 5-HT$_2A$ and 5-HT$_2C$ subtypes, suggesting potential applications in treating mood disorders and other psychiatric conditions.

Table 1: Comparison of Cyclopropylamine Derivatives

Compound Name	Structural Features	Biological Activity
2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine	Bromine and ethyl substituents	Affinity for 5-HT$_2A$ and 5-HT$_2C$ receptors
2-(4-Chlorophenyl)-2-methylcyclopropan-1-amine	Chlorine instead of bromine	Altered receptor affinity due to halogen effects
2-(4-Iodophenyl)-2-methylcyclopropan-1-amine	Iodine substitution	Potentially increased lipophilicity affecting bioavailability

The mechanism of action for 2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine involves its binding to serotonin receptors. This binding can lead to either agonistic or antagonistic effects, depending on the specific receptor subtype and the concentration of the compound administered. Understanding these interactions is crucial for predicting pharmacological effects and optimizing therapeutic applications.

Case Studies and Research Findings

Several studies have highlighted the biological activity of cyclopropylamines, including derivatives of 2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine:

• Study on Serotonin Receptor Interaction :
  • Researchers investigated the binding affinity of various cyclopropylamines to serotonin receptors. The results indicated that compounds with bromine substitutions exhibited higher affinity for the 5-HT$_2A$ receptor compared to their chlorinated counterparts.
  • Findings : Enhanced receptor binding correlated with improved antidepressant-like effects in animal models.
• Pharmacokinetic Profiling :
  • A pharmacokinetic study assessed the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine.
  • Results : The compound demonstrated favorable absorption characteristics with moderate metabolic stability, suggesting potential for further development as a therapeutic agent.
• In Vivo Efficacy Studies :
  • In vivo studies evaluated the antidepressant effects of the compound in rodent models. Behavioral assays indicated significant reductions in depressive-like behaviors following administration of varying doses.
  • : The compound's efficacy was dose-dependent, aligning with its receptor activity profile.

Q & A

Synthesis and Characterization

Q: What are the recommended synthetic routes and characterization methods for 2-(4-Bromophenyl)-2-ethylcyclopropan-1-amine? A:

• Synthesis: Multi-step approaches are typical for cyclopropane derivatives. A plausible route involves bromophenyl precursor alkylation followed by cyclopropanation via the Kulinkovich reaction or Simmons-Smith conditions. For example, bromophenyl ketones can be converted to amines via reductive amination, with cyclopropane formation achieved using diiodomethane and a zinc-copper couple .
• Characterization: Confirm structure via $^1H$/$^{13}C$ NMR (amine protons at δ 1.5–2.5 ppm; cyclopropane carbons at δ 15–25 ppm). High-resolution mass spectrometry (HRMS) validates molecular weight, while X-ray crystallography resolves stereochemistry and strain effects (e.g., using SHELXL for refinement) .

Structural and Conformational Analysis

Q: How does the cyclopropane ring influence the compound’s conformation and stability? A:

• The cyclopropane ring imposes significant angle strain (~60° bond angles vs. 109.5° in sp³ carbons), increasing reactivity. Torsional strain is minimized via non-planar "banana bonds." Computational methods (DFT) predict puckered conformations, while X-ray studies (e.g., ORTEP-3) reveal bond lengths and angles. For example, cyclopropane C-C bonds in similar structures measure 1.51–1.54 Å, with bromophenyl groups inducing steric hindrance .
• Strain energy (~27 kcal/mol) may enhance reactivity in nucleophilic substitutions or ring-opening reactions .

Crystallographic Data Validation

Q: How can researchers resolve discrepancies between spectroscopic and crystallographic data? A:

• Cross-validate NMR shifts with computed spectra (e.g., Gaussian or ADF software). For crystallography, use SHELXL to refine hydrogen bonding networks and check for twinning or disorder. The R-factor (<0.05) and wR2 (<0.15) indicate reliability. Tools like PLATON (ADDSYM) detect missed symmetry, while Mercury visualizes packing motifs .
• Example: A bromophenyl analog () showed a 0.067 R-factor, with hydrogen bonds (N-H⋯O) stabilizing the lattice .

Intermolecular Interactions

Q: What intermolecular forces dominate in the solid-state structure of this compound? A:

• Hydrogen bonding: The amine group forms N-H⋯X (X = Br, O) interactions. Graph-set analysis (e.g., Etter’s rules) classifies motifs as $\text{D}(2)$ or $\text{R}_2^2(8)$ .
• Halogen interactions: The bromine atom participates in type-II XB (C-Br⋯π, ~3.4 Å) and van der Waals contacts. These stabilize crystal packing, as seen in analogs like 1-(4-Bromophenyl)-3-(2-furyl)prop-2-en-1-one .

Biological Target Interactions

Q: What strategies assess this compound’s potential as a bioactive agent? A:

• Docking studies: Use AutoDock Vina to model interactions with CNS targets (e.g., serotonin receptors). The amine group may form salt bridges with Asp3.32 residues .
• In vitro assays: Test MAO inhibition or uptake transporter modulation. Bromophenyl groups enhance lipophilicity (logP ~3.5), improving blood-brain barrier permeability .

Advanced Reactivity and Derivatization

Q: How does the amine group facilitate functionalization for SAR studies? A:

• Acylation: React with acyl chlorides (e.g., benzoyl chloride) to form amides. Monitor via $^1H$ NMR (disappearance of NH$_2$ at δ 1.8 ppm).
• Mannich reactions: Introduce alkyl/aryl groups using formaldehyde and secondary amines. Optimize pH (4–6) to avoid cyclopropane ring opening .

Data Contradiction Analysis

Q: How to address conflicting spectroscopic and computational data? A:

• NMR vs. DFT: If experimental $^1H$ shifts deviate >0.5 ppm from computed values, check solvent effects (e.g., CDCl$_3$ vs. gas phase) or tautomerism.
• Crystallographic outliers: Use the CIF-check tool in PLATON to flag unusual geometry. For example, a cyclopropane C-C-C angle of 62° (vs. expected 60°) may indicate measurement error .

Stability Under Experimental Conditions

Q: What conditions destabilize the cyclopropane ring during reactions? A:

• Acidic/basic media: Avoid pH <2 or >10 to prevent ring-opening via acid-catalyzed hydrolysis or base-induced elimination.
• Thermal stress: Decomposition occurs above 150°C (TGA data). Store at -20°C under argon .